Efficient, durable and flexible perovskite photovoltaic devices with Ag-embedded ITO as the top electrode on a metal substrate†

Journal of Materials Chemistry A Pub Date: 2015-06-26 DOI: 10.1039/C5TA03240G

Abstract

Efficient flexible perovskite solar cells based on a Ti substrate have been fabricated using indium tin oxide (ITO) as the top electrode. Furthermore, an ultra-thin Ag layer embedded between spiro-MeOTAD and ITO led to lower sheet resistance and a highly durable electrode compared with bare ITO. Inclusion of the Ag thin film has also provided enhanced electromagnetic fields on the surface of Ag for devices, which caused an increase of short circuit current.

Graphical abstract: Efficient, durable and flexible perovskite photovoltaic devices with Ag-embedded ITO as the top electrode on a metal substrate
Efficient, durable and flexible perovskite photovoltaic devices with Ag-embedded ITO as the top electrode on a metal substrate†
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